N-{[6,7-dimethoxy-1-(4-methoxyphenyl)-3,4-dihydroisoquinolin-2(1H)-yl]carbonyl}-L-leucine

• IUPAC Name: (2S)-2-[[6,7-dimethoxy-1-(4-methoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carbonyl]amino]-4-methylpentanoic acid
• InChI: InChI=1S/C25H32N2O6/c1-15(2)12-20(24(28)29)26-25(30)27-11-10-17-13-21(32-4)22(33-5)14-19(17)23(27)16-6-8-18(31-3)9-7-16/h6-9,13-15,20,23H,10-12H2,1-5H3,(H,26,30)(H,28,29)/t20-,23?/m0/s1
• InChI Key: IUFXPBVRSZEFGW-AJZOCDQUSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)NC(=O)N1CCC2=CC(=C(C=C2C1C3=CC=C(C=C3)OC)OC)OC
• Isomeric SMILES: CC(C)C[C@@H](C(=O)O)NC(=O)N1CCC2=CC(=C(C=C2C1C3=CC=C(C=C3)OC)OC)OC
• Molecular Formula: C25H32N2O6
• Molecular Weight: 456.5 g/mol
• CAS No.: 956940-57-1

Description

“N-{[6,7-dimethoxy-1-(4-methoxyphenyl)-3,4-dihydroisoquinolin-2(1H)-yl]carbonyl}-L-leucine” is a complex organic compound. It contains a 3,4-dihydroisoquinoline core, which is a type of isoquinoline with a saturated carbon bond. The molecule also has methoxy groups attached to it, which are ether functional groups consisting of a methyl group bound to oxygen.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, the synthesis of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives has been achieved through a combination of the Petasis reaction and Pomeranz–Fritsch–Bobbitt cyclization. In another study, novel 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline analogues were designed and synthesized as inhibitors of HIV-1 reverse transcriptase.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a 3,4-dihydroisoquinoline core, which is a bicyclic structure consisting of a benzene ring fused to a nitrogen-containing pyridine ring. The 6,7-dimethoxy-1-(4-methoxyphenyl) substituents indicate the presence of methoxy groups at the 6th and 7th positions of the isoquinoline ring, and a 4-methoxyphenyl group at the 1st position.

Chemical Reactions Analysis

Reactions of 6,7-dimethoxy-3,4-dihydroisoquinoline with o-quinone methides have been studied. Products of heterocyclization were isolated on condensing 6,7-dimethoxy-3,4-dihydroisoquinoline with 1-dimethylaminomethyl-2-naphthols.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, similar compounds have been studied for their inhibitory effects on HIV-1 reverse transcriptase.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. Similar compounds have shown promise as inhibitors of HIV-1 reverse transcriptase, suggesting potential applications in antiviral drug development.